ABT-299

• CAS No.: 161395-35-3
• Product Name: ABT-299
• Molecular Formula: C32H28ClFN4O4S
• Molecular Weight: 619.1 g/mol
• IUPAC Name: [3-[(3R)-7-[1-(dimethylcarbamoyl)-6-(4-fluorophenyl)indole-3-carbonyl]-1,3-dihydropyrrolo[1,2-c][1,3]thiazol-3-yl]pyridin-1-ium-1-yl]methyl acetate;chloride
• Standard InChI: InChI=1S/C32H28FN4O4S.ClH/c1-20(38)41-19-35-13-4-5-23(16-35)31-36-14-12-26(29(36)18-42-31)30(39)27-17-37(32(40)34(2)3)28-15-22(8-11-25(27)28)21-6-9-24(33)10-7-21;/h4-17,31H,18-19H2,1-3H3;1H/q+1;/p-1/t31-;/m1./s1
• Standard InChIKey: NKIONDJYXPXFFL-JSSVAETHSA-M
• Isomeric SMILES: CC(=O)OC[N+]1=CC=CC(=C1)[C@@H]2N3C=CC(=C3CS2)C(=O)C4=CN(C5=C4C=CC(=C5)C6=CC=C(C=C6)F)C(=O)N(C)C.[Cl-]
• SMILES: CC(=O)OC[N+]1=CC=CC(=C1)C2N3C=CC(=C3CS2)C(=O)C4=CN(C5=C4C=CC(=C5)C6=CC=C(C=C6)F)C(=O)N(C)C.[Cl-]
• Canonical SMILES: CC(=O)OC[N+]1=CC=CC(=C1)C2N3C=CC(=C3CS2)C(=O)C4=CN(C5=C4C=CC(=C5)C6=CC=C(C=C6)F)C(=O)N(C)C.[Cl-]
• Appearance: Solid powder
• Description: ABT-299 is a prodrug of A-85783.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ABT 299; ABT-299
• Reference: 1: Snapper JR, Lu W, Lefferts PL, Thabes JS. Effect of platelet-activating factor-receptor antagonism on endotoxin-induced lung dysfunction in sheep. J Appl Physiol (1985). 1998 May;84(5):1610-4. PubMed PMID: 9572806.; 2: Curtin ML, Davidsen SK, Heyman HR, Garland RB, Sheppard GS, Florjancic AS, Xu L, Carrera GM Jr, Steinman DH, Trautmann JA, Albert DH, Magoc TJ, Tapang P, Rhein DA, Conway RG, Luo G, Denissen JF, Marsh KC, Morgan DW, Summers JB. Discovery and evaluation of a series of 3-acylindole imidazopyridine platelet-activating factor antagonists. J Med Chem. 1998 Jan 1;41(1):74-95. PubMed PMID: 9438024.; 3: Negro Alvarez JM, Miralles López JC, Ortiz Martínez JL, Abellán Alemán A, Rubio del Barrio R. Platelet-activating factor antagonists. Allergol Immunopathol (Madr). 1997 Sep-Oct;25(5):249-58. Review. PubMed PMID: 9395010.; 4: Albert DH, Magoc TJ, Menacherry SD, Morgan DW, Sun E, Reyes AE, Kleinert HD, Carter GW, Summers JB. Ex vivo inhibition of beta-thromboglobulin release following administration to man of ABT-299, a novel prodrug of a potent platelet activating factor antagonist. Inflamm Res. 1997 Jul;46(7):272-7. PubMed PMID: 9266276.; 5: Albert DH, Luo G, Magoc TJ, Tapang P, Holms JH, Davidsen SK, Summers JB, Carter GW. ABT-299, a novel PAF antagonist, attenuates multiple effects of endotoxemia in conscious rats. Shock. 1996 Aug;6(2):112-7. PubMed PMID: 8856845.; 6: Albert DH, Conway RG, Magoc TJ, Tapang P, Rhein DA, Luo G, Holms JH, Davidsen SK, Summers JB, Carter GW. Properties of ABT-299, a prodrug of A-85783, a highly potent platelet activating factor receptor antagonist. J Pharmacol Exp Ther. 1996 Jun;277(3):1595-606. PubMed PMID: 8667228.; 7: Kruse-Elliott KT, Albert DH, Summers JB, Carter GW, Zimmerman JJ, Grossman JE. Attenuation of endotoxin-induced pathophysiology by a new potent PAF receptor antagonist. Shock. 1996 Apr;5(4):265-73. PubMed PMID: 8721386.; 8: Albert DH, Magoc TJ, Kleinert HD, Sun E, Reyes AE, Carter GW, Summers JB. Ex vivo inhibition of PAF-induced beta-thromboglobulin release in man by ABT-299, a potent PAF antagonist. Adv Exp Med Biol. 1996;416:381-7. PubMed PMID: 9131177.; 9: Summers JB, Albert DH, Davidsen SK, Conway RG, Holms JH, Magoc TJ, Luo G, Tapang P, Rhein DA, Carter GW. ABT-299, a potent antagonist of platelet activating factor. Adv Prostaglandin Thromboxane Leukot Res. 1995;23:475-7. PubMed PMID: 7732895.; 10: Davidsen SK, Summers JB, Albert DH, Holms JH, Heyman HR, Magoc TJ, Conway RG, Rhein DA, Carter GW. N-(acyloxyalkyl)pyridinium salts as soluble prodrugs of a potent platelet activating factor antagonist. J Med Chem. 1994 Dec 23;37(26):4423-9. PubMed PMID: 7799395.
• PubChem Compound: 9830503
• Last Modified: Nov 11 2021